![molecular formula C15H12ClF6N B1356799 4-[3,5-Bis(trifluoromethyl)phenyl]benzylamine hcl CAS No. 1195901-45-1](/img/structure/B1356799.png)
4-[3,5-Bis(trifluoromethyl)phenyl]benzylamine hcl
Overview
Description
“4-[3,5-Bis(trifluoromethyl)phenyl]benzylamine hcl” is a chemical compound used in the preparation of nitrile by catalytic oxidation of amines .
Synthesis Analysis
The synthesis of “4-[3,5-Bis(trifluoromethyl)phenyl]benzylamine hcl” involves several steps and requires careful control of conditions. The presence of lipophilic substituents on the phenyl ring of the aniline moiety increases the activity . More detailed information about the synthesis process can be found in the referenced papers .
Molecular Structure Analysis
The molecular structure of “4-[3,5-Bis(trifluoromethyl)phenyl]benzylamine hcl” is complex, with a molecular weight of 355.71 . The InChI code for this compound is 1S/C15H11F6N.ClH/c16-14(17,18)12-5-11(6-13(7-12)15(19,20)21)10-3-1-9(8-22)2-4-10;/h1-7H,8,22H2;1H .
Chemical Reactions Analysis
“4-[3,5-Bis(trifluoromethyl)phenyl]benzylamine hcl” is involved in several chemical reactions, including the preparation of phenyl glycine derivatives . More detailed information about the chemical reactions involving this compound can be found in the referenced papers .
Physical And Chemical Properties Analysis
“4-[3,5-Bis(trifluoromethyl)phenyl]benzylamine hcl” is a colorless to light yellow liquid . It has a density of 1.229 g/mL at 25 °C . More detailed information about the physical and chemical properties of this compound can be found in the referenced papers .
Scientific Research Applications
Antibacterial Applications
The compound is used in the synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives which have been found to be potent growth inhibitors of drug-resistant bacteria . These derivatives have shown promising results against Enterococci and methicillin-resistant S. aureus (MRSA), which are among the menacing bacterial pathogens .
Battery Technology
The compound has been used in the development of lithium-sulfur batteries . Specifically, a 3,5-bis (trifluoromethyl)benzyl modified triazine-based covalent organic framework was synthesized to suppress the shuttle effect of polysulfides, leading to improved capacity and cyclic stability of Li–S batteries .
Catalysts in Organic Transformations
The 3,5-bis (trifluoromethyl)phenyl motif of the compound is used ubiquitously in H-bond catalysts, promoting organic transformations .
Drug Synthesis
The compound is an important intermediate in the synthesis of the antanacathartic drugs aprepitant, rolapitant, and fosaprepitant . These drugs function as NK-1 receptor antagonists and are used for the treatment of chemotherapy-induced nausea and vomiting .
Chemical Derivatization
3,5-Bis (trifluoromethyl)phenyl isocyanate, a derivative of the compound, is used in the chemical derivatization of amino-functionalized model surfaces .
Safety and Hazards
properties
IUPAC Name |
[4-[3,5-bis(trifluoromethyl)phenyl]phenyl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F6N.ClH/c16-14(17,18)12-5-11(6-13(7-12)15(19,20)21)10-3-1-9(8-22)2-4-10;/h1-7H,8,22H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOSAKBFCHJFZOG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClF6N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00592112 |
Source
|
| Record name | 1-[3',5'-Bis(trifluoromethyl)[1,1'-biphenyl]-4-yl]methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00592112 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3,5-Bis(trifluoromethyl)phenyl]benzylamine hcl | |
CAS RN |
1195901-45-1 |
Source
|
| Record name | [1,1′-Biphenyl]-4-methanamine, 3′,5′-bis(trifluoromethyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1195901-45-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[3',5'-Bis(trifluoromethyl)[1,1'-biphenyl]-4-yl]methanamine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00592112 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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